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Compound of Interest

Compound Name: Bromobis(methylthio)borane

Cat. No.: B15478879 Get Quote

A comprehensive search of available scientific literature and chemical databases reveals a

significant lack of information regarding the synthesis, properties, and applications of

bromobis(methylthio)borane as a reagent in organic synthesis. Despite extensive queries, no

specific experimental protocols, quantitative data, or detailed application notes for this

particular compound could be retrieved.

The National Institute of Standards and Technology (NIST) WebBook lists

Bromobis(methylthio)borane with the chemical formula C2H6BBrS2 and CAS Registry

Number 29877-98-3.[1] However, beyond this basic identification, its reactivity and utility in

synthetic chemistry are not documented in readily accessible sources.

Searches for analogous compounds, such as bromobis(dimethylamino)borane, provide

information on their properties and applications, but this information cannot be directly

extrapolated to bromobis(methylthio)borane due to the differing electronic and steric effects

of the methylthio group compared to the dimethylamino group.

Alternative Reagents for Similar Transformations:

For researchers and drug development professionals seeking reagents for functionalities

commonly addressed by boron halides, several well-documented alternatives exist. For

instance, in the cleavage of ethers, a common application for boron-based Lewis acids, Boron

Tribromide (BBr3) is a widely used and extensively studied reagent.[2] The mechanism of ether
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cleavage by BBr3 is well-understood and can proceed through either SN1 or SN2 pathways

depending on the ether's substitution pattern.[2][3]

Conclusion:

Due to the absence of published data, it is not possible to provide the requested detailed

application notes, experimental protocols, quantitative data tables, or visualizations for

bromobis(methylthio)borane. Researchers interested in the functionalities potentially offered

by this reagent may need to undertake foundational research to synthesize and characterize it,

and to explore its reactivity profile in various organic transformations. For immediate research

and development needs, utilizing well-established reagents with extensive literature support is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://25700946.fs1.hubspotusercontent-eu1.net/hubfs/25700946/AGC/Shopify/BRB-seq-kit-User-Guide.pdf
https://adipogen.com/pub/media/wysiwyg/Suppliers/Alithea-Genomics/MERCURIUS-BRB-seq-96-kit-PN-10811-User-Guide-v0.2.3-revB.pdf
https://www.benchchem.com/product/b15478879?utm_src=pdf-body
https://www.benchchem.com/product/b15478879?utm_src=pdf-custom-synthesis
https://www.quora.com/How-could-I-prepare-a-Britton-Robinson-buffer-BRB
https://25700946.fs1.hubspotusercontent-eu1.net/hubfs/25700946/AGC/Shopify/BRB-seq-kit-User-Guide.pdf
https://adipogen.com/pub/media/wysiwyg/Suppliers/Alithea-Genomics/MERCURIUS-BRB-seq-96-kit-PN-10811-User-Guide-v0.2.3-revB.pdf
https://www.benchchem.com/product/b15478879#bromobis-methylthio-borane-as-a-reagent-in-organic-synthesis
https://www.benchchem.com/product/b15478879#bromobis-methylthio-borane-as-a-reagent-in-organic-synthesis
https://www.benchchem.com/product/b15478879#bromobis-methylthio-borane-as-a-reagent-in-organic-synthesis
https://www.benchchem.com/product/b15478879#bromobis-methylthio-borane-as-a-reagent-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15478879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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